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Abstract
1-Formylpyrrolidine, also known as N-formylpyrrolidine or pyrrolidine-1-carboxaldehyde, is a

heterocyclic organic compound with the chemical formula C5H9NO. It serves as a versatile

intermediate in organic synthesis and as a monomer constituent for gas clathrate inhibitors.[1]

This document provides a comprehensive overview of its physical and chemical properties,

outlines known synthetic pathways, and discusses its applications, with a focus on providing

researchers and drug development professionals with critical technical information.

Chemical Identity and Physical Properties
1-Formylpyrrolidine is a clear, slightly yellow liquid at room temperature.[1][2][3] It is a

combustible liquid and should be stored in a dry, well-ventilated place.

Table 1: Physical and Chemical Properties of 1-Formylpyrrolidine
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Property Value Source(s)

Molecular Formula C5H9NO [2][3][4][5]

Molecular Weight 99.13 g/mol [4][6]

CAS Number 3760-54-1 [2][4]

Appearance Clear to slightly yellow liquid [1][2][3]

Density 1.04 g/mL at 25 °C [1][5]

Boiling Point 92-94 °C at 15 mmHg [1][5]

204.4 °C at 760 mmHg [2]

Flash Point 95 °C (203 °F) - closed cup [2]

Refractive Index n20/D 1.479 [2][3][5]

Vapor Pressure 2.71 mmHg at 25 °C [2][3]

LogP 0.81240 [2][5]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Synthesis of 1-Formylpyrrolidine
1-Formylpyrrolidine can be synthesized through various chemical routes, typically involving

the formylation of pyrrolidine. While detailed, step-by-step experimental protocols are not

readily available in public literature, established pathways include the reaction of pyrrolidine

with a formylating agent.

Two reported synthetic routes are:

The reaction of pyrrolidine with carbon dioxide.

The reaction of pyrrolidine with formaldehyde, which has a reported yield of 99.0%.[2]
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The precursors for its synthesis include pyrrolidine, formic acid, carbon monoxide, and carbon

dioxide.[5]

Below is a logical workflow illustrating these synthetic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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